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Introduction
The Enzyme-Linked Immunospot (ELISpot) assay is a highly sensitive method used to quantify

the frequency of cytokine-secreting cells at the single-cell level.[1] This makes it an invaluable

tool for monitoring T-cell responses in various contexts, including vaccine development, cancer

immunotherapy, and infectious disease research. The influenza virus nucleoprotein (NP) is a

major target for cytotoxic T lymphocytes (CTLs), and the NP (266-274) peptide represents an

HLA-A*03 restricted epitope from this protein.[2] This document provides a detailed protocol for

utilizing the NP (266-274) peptide to stimulate and detect antigen-specific T-cell responses,

primarily the secretion of Interferon-gamma (IFN-γ), using the ELISpot assay.

Principle of the ELISpot Assay
The ELISpot assay is based on the principle of an ELISA, but instead of quantifying a soluble

antigen, it detects the secretory product of individual cells. A plate with a polyvinylidene

difluoride (PVDF) membrane is coated with a capture antibody specific for the cytokine of

interest (e.g., anti-IFN-γ).[3] When peripheral blood mononuclear cells (PBMCs) are added to

the wells and stimulated with the NP (266-274) peptide, activated T-cells will secrete IFN-γ.
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This cytokine is captured by the antibody on the membrane in the immediate vicinity of the

secreting cell. After an incubation period, the cells are washed away, and a biotinylated

detection antibody, also specific for the cytokine, is added. This is followed by the addition of an

enzyme-conjugate (e.g., streptavidin-alkaline phosphatase) and a substrate that precipitates,

forming a visible spot at the location of each cytokine-secreting cell.[4] Each spot, therefore,

represents a single reactive T-cell.

Experimental Protocol: IFN-γ ELISpot Assay using
NP (266-274) Peptide
This protocol is a general guideline and may require optimization for specific experimental

conditions.

Materials:

NP (266-274) peptide

Human IFN-γ ELISpot kit (containing capture antibody, biotinylated detection antibody, and

streptavidin-enzyme conjugate)

PVDF-bottom 96-well plates

Cryopreserved or fresh Peripheral Blood Mononuclear Cells (PBMCs)

T-cell medium (e.g., RPMI-1640 with 10% fetal bovine serum, penicillin/streptomycin, and L-

glutamine)

Phytohemagglutinin (PHA) or a CEF peptide pool (as a positive control)[5][6][7]

Cell culture medium with DMSO (as a negative control)[3]

35% Ethanol

Sterile PBS

PBS with 0.05% Tween 20 (Wash Buffer)
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AEC (3-amino-9-ethylcarbazole) substrate solution or similar

Automated ELISpot reader or stereomicroscope

Day 1: Plate Coating

Pre-wet the PVDF membrane of each well of the 96-well plate with 15 µL of 35% ethanol for

1 minute.

Wash the plate five times with 200 µL/well of sterile PBS.

Dilute the anti-IFN-γ capture antibody to the recommended concentration in sterile PBS.

Add 100 µL of the diluted capture antibody to each well.

Seal the plate and incubate overnight at 4°C.[3]

Day 2: Cell Stimulation

Aspirate the capture antibody solution from the plate.

Wash the plate three times with 200 µL/well of sterile PBS.

Block the membrane by adding 200 µL/well of T-cell medium and incubating for at least 2

hours at 37°C.[3]

Thaw the cryopreserved PBMCs and allow them to rest overnight if necessary, or prepare

fresh PBMCs.

Resuspend the cells in T-cell medium and determine the cell viability and concentration.

Adjust the cell concentration to 2-3 x 10^6 cells/mL.

Prepare the stimulants:

NP (266-274) peptide: Dilute to a working concentration (typically 1-10 µg/mL) in T-cell

medium.

Positive Control (PHA): Dilute to a final concentration of 1-10 µg/mL.
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Negative Control: T-cell medium with the same concentration of DMSO used to dissolve

the peptide.

Decant the blocking solution from the ELISpot plate.

Add 100 µL of the prepared stimulants to the appropriate wells.

Add 100 µL of the cell suspension (2-3 x 10^5 cells) to each well.[3]

Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

Day 3: Spot Development

Aspirate the cells from the wells.

Wash the plate four times with 200 µL/well of Wash Buffer (PBS/0.05% Tween 20).

Dilute the biotinylated anti-IFN-γ detection antibody in PBS containing 0.5% BSA.

Add 100 µL of the diluted detection antibody to each well.

Incubate for 2 hours at room temperature.

Wash the plate four times with Wash Buffer.

Dilute the streptavidin-enzyme conjugate in PBS.

Add 100 µL of the diluted conjugate to each well.

Incubate for 1 hour at room temperature.

Wash the plate four times with Wash Buffer, followed by two washes with PBS.

Add 100 µL of the AEC substrate solution to each well and monitor for spot development

(typically 5-30 minutes).

Stop the reaction by washing the plate with distilled water.

Allow the plate to dry completely in the dark.
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Day 4: Analysis

Count the spots in each well using an automated ELISpot reader or a stereomicroscope.

The results are typically expressed as Spot Forming Units (SFU) per million PBMCs.

Data Presentation
The quantitative data from an ELISpot experiment should be summarized in a table for clear

comparison between different conditions.

Stimulant PBMC Donor Cell Number/Well
SFU/10^6 PBMCs

(Mean ± SD)

Negative Control

(Medium + DMSO)
Donor 1 2.5 x 10^5 5 ± 2

NP (266-274) Peptide

(5 µg/mL)
Donor 1 2.5 x 10^5 150 ± 15

Positive Control (PHA,

5 µg/mL)
Donor 1 2.5 x 10^5 850 ± 40

Negative Control

(Medium + DMSO)
Donor 2 2.5 x 10^5 8 ± 3

NP (266-274) Peptide

(5 µg/mL)
Donor 2 2.5 x 10^5 25 ± 5

Positive Control (PHA,

5 µg/mL)
Donor 2 2.5 x 10^5 920 ± 55

Note: The above data is for illustrative purposes only. Actual results will vary depending on the

donor's immune status and experimental conditions.
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Caption: ELISpot experimental workflow for NP (266-274) peptide stimulation.
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Caption: Simplified signaling pathway of T-cell activation by NP (266-274) peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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